Cas no 1806023-52-8 (Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate
• CAS No: 1806023-52-8
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4893906
• Update Time: 2025-10-30

Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)8-7(14)6(9(12)13)3-5(4-11)15-8/h3,9H,2,4H2,1H3
• InChI Key： OJEKXTUUJOHLIP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C(CBr)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806023-52-8)

Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806023-52-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and difluoromethylated structure, has garnered attention for its potential in drug discovery and material science. Its molecular formula, C₁₀H₉BrF₂INO₂, reflects a complex interplay of functional groups, making it a valuable intermediate in synthetic chemistry.

The pyridine core of this compound is a cornerstone in heterocyclic chemistry, often utilized in the development of bioactive molecules. The presence of bromomethyl, difluoromethyl, and iodo substituents enhances its reactivity, enabling diverse transformations such as cross-coupling reactions and nucleophilic substitutions. Researchers are particularly interested in its role as a building block for fluorinated pharmaceuticals, a growing segment due to the metabolic stability and bioavailability imparted by fluorine atoms.

In recent years, the demand for halogenated pyridines like Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s difluoromethyl group is a key feature, as fluorinated compounds are increasingly sought after for their ability to modulate drug-receptor interactions. This aligns with current trends in AI-driven drug design, where computational models prioritize fluorinated scaffolds for optimized pharmacokinetics.

From a synthetic perspective, the bromomethyl and iodo groups offer versatile handles for further functionalization. For instance, the bromomethyl moiety can participate in alkylation reactions, while the iodo substituent is amenable to palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. These attributes make CAS No. 1806023-52-8 a pivotal intermediate in constructing complex molecules, including kinase inhibitors and herbicides.

Environmental and regulatory considerations also play a role in the compound’s applications. With the rise of green chemistry, researchers are exploring solvent-free or catalytic methods to incorporate Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate into sustainable workflows. This resonates with industry efforts to reduce waste and energy consumption, a topic frequently searched in academic and industrial forums.

In summary, Ethyl 6-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxylate (CAS No. 1806023-52-8) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and materials science ensures its continued prominence in research pipelines worldwide.